Cas no 847744-19-8 (3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid)
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-mercapto-4,6-dimethylpyrimidin-5-yl)propanoic acid
- 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
- HMS1783F16
- NE13516
- Z94601314
-
- Inchi: 1S/C9H12N2O2S/c1-5-7(3-4-8(12)13)6(2)11-9(14)10-5/h3-4H2,1-2H3,(H,12,13)(H,10,11,14)
- InChI Key: MCULFRXFRCFNQY-UHFFFAOYSA-N
- SMILES: S=C1N=C(C)C(=C(C)N1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 345
- Topological Polar Surface Area: 93.8
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D482980-50mg |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid |
847744-19-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482980-100mg |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid |
847744-19-8 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D482980-500mg |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid |
847744-19-8 | 500mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM468389-1g |
3-(2-MERCAPTO-4,6-DIMETHYLPYRIMIDIN-5-YL)PROPANOIC ACID |
847744-19-8 | 95%+ | 1g |
$232 | 2023-02-01 | |
| Enamine | EN300-13763-0.05g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-13763-0.1g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-13763-0.25g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-13763-0.5g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-13763-1.0g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-13763-2.5g |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid |
847744-19-8 | 95.0% | 2.5g |
$503.0 | 2025-02-21 |
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
Professional Introduction to 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid (CAS No. 847744-19-8)
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 847744-19-8, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a pyrimidine core appended with a propionic acid side chain makes it a versatile scaffold for designing novel therapeutic agents.
The pyrimidine ring is a fundamental heterocyclic structure that plays a crucial role in many bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive moiety for medicinal chemists. In particular, the 4,6-dimethyl-2-sulfanylpyrimidin-5-yl moiety introduces specific electronic and steric properties that can influence the compound's binding affinity and selectivity. This feature is particularly important in the development of drugs that require high precision in target interaction.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The propionic acid side chain, while seemingly simple, contributes to the overall solubility and pharmacokinetic properties of the molecule. This balance between hydrophilicity and hydrophobicity is critical for ensuring that the compound can reach its target site effectively within the body.
One of the most compelling aspects of 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid is its potential as a lead compound for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. For instance, studies have shown that derivatives of this compound exhibit promising effects in inhibiting certain kinases and other enzymes involved in cancer pathways. These findings highlight the importance of this scaffold in developing targeted therapies.
The synthesis of 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the pyrimidine core efficiently. The introduction of the propionic acid group typically follows through carboxylation or esterification reactions, depending on the desired final product form.
In terms of biological evaluation, 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid has been tested in various in vitro assays to assess its potential therapeutic applications. Initial studies have revealed interesting interactions with biological targets, suggesting its utility in treating inflammatory diseases and metabolic disorders. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) makes it a valuable candidate for structure-based drug design approaches.
The growing interest in this compound is also driven by its compatibility with modern drug development strategies such as fragment-based drug design (FBDD) and high-throughput screening (HTS). These methodologies rely on large libraries of compounds to identify hits with promising activity profiles. 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid fits well into these frameworks due to its well-defined structure and predicted bioactivity.
Future research directions for 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid include exploring its role in modulating immune responses and neurodegenerative diseases. The sulfanyl group within its structure suggests potential interactions with sulfur-containing biomolecules, which are known to be involved in various physiological processes. By leveraging this property, researchers aim to develop novel therapeutic strategies that address unmet medical needs.
The compound's potential extends beyond traditional small-molecule drug applications. Its unique structural features make it suitable for developing biologics or nucleotide analogs that can complement existing treatments. Furthermore, advances in biocatalysis have opened up new possibilities for synthesizing complex derivatives of this compound using enzymatic methods, which could improve sustainability and scalability in production.
In conclusion, 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid (CAS No. 847744-19-8) represents a promising area of research within pharmaceutical chemistry. Its distinctive molecular architecture and demonstrated biological activity position it as a valuable scaffold for developing innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
847744-19-8 (3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)